Cas no 1214369-39-7 ([3,3'-Bipyridin]-2-amine, 5-chloro-)
[3,3'-Bipyridin]-2-amine, 5-chloro- Chemical and Physical Properties
Names and Identifiers
-
- [3,3'-Bipyridin]-2-amine, 5-chloro-
- 5-Chloro-3-(pyridin-3-yl)pyridin-2-amine
-
- Inchi: 1S/C10H8ClN3/c11-8-4-9(10(12)14-6-8)7-2-1-3-13-5-7/h1-6H,(H2,12,14)
- InChI Key: CGNNBUPXVKYPRD-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C(=C1)C1C=NC=CC=1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 188
- XLogP3: 1.7
- Topological Polar Surface Area: 51.8
[3,3'-Bipyridin]-2-amine, 5-chloro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029000852-250mg |
5-Chloro-3-(pyridin-3-yl)pyridin-2-amine |
1214369-39-7 | 95% | 250mg |
$970.20 | 2023-09-04 | |
| Alichem | A029000852-500mg |
5-Chloro-3-(pyridin-3-yl)pyridin-2-amine |
1214369-39-7 | 95% | 500mg |
$1617.60 | 2023-09-04 | |
| Alichem | A029000852-1g |
5-Chloro-3-(pyridin-3-yl)pyridin-2-amine |
1214369-39-7 | 95% | 1g |
$3039.75 | 2023-09-04 |
[3,3'-Bipyridin]-2-amine, 5-chloro- Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on [3,3'-Bipyridin]-2-amine, 5-chloro-
Introduction to [3,3'-Bipyridin]-2-amine, 5-chloro- (CAS No. 1214369-39-7)
[3,3'-Bipyridin]-2-amine, 5-chloro- (CAS No. 1214369-39-7) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as 5-chloro-[3,3'-bipyridin]-2-amine, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The unique structure of this compound, characterized by a bipyridine core and a chlorine substituent, makes it an intriguing candidate for various biological studies and drug discovery efforts.
The chemical structure of 5-chloro-[3,3'-bipyridin]-2-amine consists of two pyridine rings connected by a single bond, with an amine group attached to one of the rings and a chlorine atom on the other. This arrangement provides the molecule with distinct electronic and steric properties that can influence its interactions with biological targets. The bipyridine scaffold is well-known for its ability to form stable complexes with metal ions, which can be exploited in the design of metallotherapeutics and imaging agents.
Recent research has highlighted the potential of 5-chloro-[3,3'-bipyridin]-2-amine in various therapeutic areas. For instance, studies have shown that this compound exhibits promising antitumor activity against several cancer cell lines. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. Additionally, the compound's ability to form complexes with metal ions suggests potential applications in targeted drug delivery systems.
In the realm of neuropharmacology, 5-chloro-[3,3'-bipyridin]-2-amine has been investigated for its effects on neurotransmitter systems. Preliminary studies indicate that it may interact with receptors involved in the regulation of mood and cognitive function, making it a potential candidate for the treatment of neurological disorders such as depression and Alzheimer's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in these areas.
The synthesis of 5-chloro-[3,3'-bipyridin]-2-amine has been extensively studied, and several efficient routes have been developed. One common approach involves the coupling of 2-chloropyridine with 2-aminopyridine using transition metal catalysts such as palladium or copper. These methods provide high yields and excellent purity, making them suitable for large-scale production in both academic and industrial settings.
In terms of safety and toxicity, preliminary studies suggest that 5-chloro-[3,3'-bipyridin]-2-amine exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its pharmacokinetic properties and potential side effects. Preclinical studies are currently underway to evaluate its safety profile and optimize its formulation for clinical trials.
The future prospects for 5-chloro-[3,3'-bipyridin]-2-amine are promising. Ongoing research aims to explore its potential as a lead compound for the development of new drugs targeting cancer, neurological disorders, and other diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, [3,3'-Bipyridin]-2-amine, 5-chloro- (CAS No. 1214369-39-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.
1214369-39-7 ([3,3'-Bipyridin]-2-amine, 5-chloro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)